Cas no 89663-05-8 (3,4-Pyridinedicarboxylic acid, dimethyl ester, 1-oxide)

• Product Name: 3,4-Pyridinedicarboxylic acid, dimethyl ester, 1-oxide
• CAS No: 89663-05-8
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 592967
• PubChem ID: 11020176
• Update Time: 2025-04-19

3,4-Pyridinedicarboxylic acid, dimethyl ester, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyridinedicarboxylic acid, dimethyl ester, 1-oxide
• dimethyl 1-oxidopyridin-1-ium-3,4-dicarboxylate
• DTXSID50452156
• SCHEMBL1011953
• 89663-05-8
• SY320519
• 3,4-Bis(methoxycarbonyl)pyridine 1-Oxide

• Inchi： 1S/C9H9NO5/c1-14-8(11)6-3-4-10(13)5-7(6)9(12)15-2/h3-5H,1-2H3
• InChI Key： GCEUJXYKADAHTD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=[N+](C=CC=1C(=O)OC)[O-])=O

Computed Properties

• Exact Mass: 211.04807239g/mol
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 78.1Ų